![molecular formula C16H17NO3S B7557244 4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid](/img/structure/B7557244.png)
4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid
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Overview
Description
4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid, also known as DMTB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development. DMTB belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory and analgesic properties. In
Mechanism of Action
4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX activity, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects. This compound has also been shown to have a protective effect on the liver, reducing liver damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid in lab experiments is its high purity, which allows for accurate and reproducible results. This compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the investigation of the molecular mechanisms underlying this compound's antioxidant and liver-protective effects. Additionally, research could be conducted to explore the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of 4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid involves the reaction of 2,5-dimethyl-3-thiophenecarboxylic acid with ethylenediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with 4-bromobenzoic acid to form this compound. This process yields this compound with a purity of over 99%.
Scientific Research Applications
4-[2-[(2,5-Dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid has been studied extensively for its potential applications in drug development. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. This compound has also been shown to have potential applications in cancer therapy due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
4-[2-[(2,5-dimethylthiophene-3-carbonyl)amino]ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3S/c1-10-9-14(11(2)21-10)15(18)17-8-7-12-3-5-13(6-4-12)16(19)20/h3-6,9H,7-8H2,1-2H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNJBJDNVAAYHMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)C(=O)NCCC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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